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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354

Essential Safety and Handling Guide for
Heptane-d16

This guide provides critical safety, handling, and disposal protocols for Heptane-d16, tailored
for researchers, scientists, and drug development professionals. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining the integrity of your
research.

Hazard Identification and Summary

Heptane-d16, a deuterated analog of n-heptane, shares similar physical and chemical hazards
with its non-deuterated counterpart. It is a highly flammable liquid and vapor that poses
significant health risks, including skin irritation, respiratory system depression, and severe lung
damage if aspirated.

The following table summarizes the key hazard information for Heptane-d16.
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Chemical Name

heptane-D16

n-Heptane-d16,

Synonyms )

Dipropylmethane-d16
CAS Number 33838-52-7
Molecular Formula C7D1s

Physical State

Colorless Liquid

Primary Hazards

H224: Extremely flammable
liquid and vapor. H304: May be
fatal if swallowed and enters
airways. H315: Causes skin
irritation. H336: May cause

drowsiness or dizziness.

Flash Point

-4.°C (25 °F)

Explosive Limits

Lower: 1.1 Vol%, Upper: 6.7
Vol%

Incompatibilities

Strong oxidizing agents.

Target Organs

Skin, respiratory system,

central nervous system.

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory to prevent exposure. All handling of Heptane-d16 must
be conducted within a certified laboratory chemical fume hood. The following table outlines the
minimum required PPE.
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Recommended
PPE Category Equipment

Rationale & L
. Citations
Specifications

Tightly-fitting chemical

safety goggles. Face
Eye & Face Protection ) Y 9099

shield (when

splashing is possible).

Protects against
splashes and vapors
that can cause serious
eye irritation. Must
conform to EN166 or
OSHA 29 CFR
1910.133 standards.

Chemical-resistant
_ gloves (Nitrile,
Hand Protection )
Neoprene, Viton, or

PVA).

Prevents skin contact,
which causes
irritation. For
continuous contact,
gloves with a
breakthrough time
>240 minutes are
recommended. A
minimum thickness of
0.35 mm is advised.
Always check the
manufacturer's glove
compatibility chart and
replace gloves
immediately if

contaminated.
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Fully-buttoned lab

coat. Chemical-
Body Protection resistant apron.
Antistatic clothing and

footwear.

Provides a barrier
against accidental
spills. Antistatic
clothing (EN 1149
compliant) and shoes
(EN 20345 compliant)
are crucial to prevent
ignition from static
discharge in
environments with an

explosion risk.

Work exclusively in a
chemical fume hood.
NIOSH-approved
respirator with organic
) ) vapor cartridges (if
Respiratory Protection ) ]
hood is unavailable or
for emergency
response). Self-
Contained Breathing

Apparatus (SCBA).

Minimizes inhalation
of vapors, which can
cause dizziness and
respiratory irritation. A
respirator is required if
exposure limits are
exceeded. For high
concentrations,
oxygen-deficient
environments, or large
spills, an SCBA is
necessary. Use of
respirators requires
enrollment in a
respiratory protection

program.

The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling Heptane-d16.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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